Cas no 941983-04-6 (2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941983-04-6
• MF: C₁₈H₁₉FN₂O₄S
• MW: 378.417866945267
• CID: 5503321
• Update Time: 2025-06-07

2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C18H19FN2O4S/c1-25-16-12-13(9-10-15(16)21-11-5-4-8-18(21)22)20-26(23,24)17-7-3-2-6-14(17)19/h2-3,6-7,9-10,12,20H,4-5,8,11H2,1H3
• InChI Key： JTFYLXIXAOPJAF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C(OC)=C2)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Professional Introduction to 2-Fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941983-04-6)

2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941983-04-6, represents a promising candidate for further exploration in drug development, particularly in the context of targeting complex biological pathways. The molecular structure of this compound incorporates several key functional groups, including a fluoro substituent, a methoxy group, and a piperidine ring, which collectively contribute to its potential pharmacological activity.

The significance of this compound lies in its ability to interact with biological targets in a manner that may lead to therapeutic benefits. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. In the case of 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide, the fluoro substituent may play a crucial role in modulating the compound's interactions with biological receptors, thereby influencing its overall efficacy.

The N-3-methoxy moiety further contributes to the compound's complexity and potential therapeutic utility. Methoxy groups are commonly found in bioactive molecules and can influence both the solubility and bioavailability of a drug candidate. Additionally, the methoxy group may participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. These interactions are critical for achieving high-affinity binding to biological targets, which is often a key requirement for successful drug candidates.

The presence of the 4-(2-oxopiperidin-1-yl)phenyl group adds another layer of structural complexity to this compound. Piperidine rings are well-known for their incorporation into numerous pharmacologically active agents due to their ability to mimic secondary amine functionalities. This structural feature can facilitate interactions with various biological targets, including enzymes and receptors. The specific arrangement of atoms within the piperidine ring can also influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME).

The terminal benzene-1-sulfonamide group is another critical component of this compound's structure. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicinal chemistry due to their diverse biological activities. They can serve as inhibitors of enzymes, modulators of receptor function, and carriers for delivering therapeutic agents to specific targets. The sulfonamide group in 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide may contribute to its ability to interact with biological targets in a manner that could lead to therapeutic effects.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and pathways involved in cancer progression. The structural features of 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide make it a promising candidate for this purpose. For instance, studies have shown that compounds containing piperidine rings can interact with kinases and other enzymes involved in cancer signaling pathways. The presence of additional functional groups such as the fluoro and methoxy substituents may enhance the potency and selectivity of these interactions.

Evidence from preclinical studies suggests that compounds with similar structural motifs may exhibit inhibitory activity against various kinases and enzymes implicated in cancer growth and survival. The specific arrangement of atoms within the molecule allows it to bind effectively to these targets, potentially disrupting aberrant signaling pathways that contribute to tumor development. Furthermore, the sulfonamide group may enhance binding affinity by forming hydrogen bonds or participating in other types of non-covalent interactions with biological receptors.

The potential therapeutic applications of 2-fluoro-N-3-methoxy-4-(2-oxopiperidin-1-y l)phenylbenzene -1-sulfonamide extend beyond oncology. This compound may also have utility in treating other diseases characterized by dysregulated enzyme activity or receptor function. For example, it could be explored as a potential treatment for inflammatory disorders or neurodegenerative diseases, where modulating enzyme activity or receptor function is known to be beneficial.

The synthesis and characterization of this compound represent an important step forward in pharmaceutical research. Advanced synthetic methodologies have been employed to construct the complex molecular framework of this compound efficiently and with high purity. Techniques such as multi-step organic synthesis, coupled with modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been crucial in confirming the structure and purity of this novel molecule.

The pharmacological evaluation of 2-fluoro-N -3-methoxy -4-( 2 - oxo piperidin - 1 - yl ) phen ylbenzene - 1 - sulfon amide has been conducted using both computational modeling and experimental assays. Computational studies have helped predict potential binding modes and affinities for various biological targets, providing valuable insights into its mechanism of action. Experimental evaluations have involved testing the compound's activity against relevant enzymes and receptors using biochemical assays and cell-based models.

The results from these studies have been promising, indicating that this compound exhibits significant potential as a therapeutic agent. Its ability to interact with specific biological targets suggests that it could be developed into a drug with high efficacy and selectivity. Furthermore, its unique structural features may contribute to favorable pharmacokinetic properties, such as good solubility and metabolic stability.

The development of new drugs is often a lengthy process involving multiple stages from discovery to clinical trials. However, compounds like 2-fluoro-N -3-methoxy -4-( 2 - oxo piperidin - 1 - yl ) phen ylbenzene - 1 - sulfon amide, which show early promise in preclinical studies, can accelerate this process by providing valuable starting points for further optimization.

In conclusion, 2-fluoro-N -3-methoxy -4-( 2 - oxo piperidin - 1 - yl ) phen ylbenzene - 1 - sulfon amide (CAS No. 941983- 04- 6) is a structurally complex organic compound with significant potential for further exploration in pharmaceutical research. Its unique combination of functional groups makes it an intriguing candidate for developing new therapies targeting various diseases. The promising results from preclinical studies suggest that this compound could be developed into a drug with high efficacy and selectivity, providing hope for patients suffering from conditions related to dysregulated enzyme activity or receptor function.